Cas no 1148027-15-9 (N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide)

• Product Name: N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide
• CAS No: 1148027-15-9
• MF: C₂₄H₂₂N₂O₃S₂
• MW: 450.573083400726
• MDL: MFCD12547017
• CID: 4681450
• Update Time: 2025-06-19

N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide
• CS(=O)(=O)C1CCC2=C(C1)SC(NC(=O)C(C1=CC=CC=C1)C1=CC=CC=C1)=C2C#N
• N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide

• MDL： MFCD12547017
• Inchi： 1S/C24H22N2O3S2/c1-31(28,29)18-12-13-19-20(15-25)24(30-21(19)14-18)26-23(27)22(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18,22H,12-14H2,1H3,(H,26,27)
• InChI Key： MLSTUJPKYPACTE-UHFFFAOYSA-N
• SMILES： S(C)(C1CC2=C(C(C#N)=C(NC(C(C3C=CC=CC=3)C3C=CC=CC=3)=O)S2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 769
• Topological Polar Surface Area: 124

Additional information on N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide

Introduction to N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide (CAS No. 1148027-15-9)

N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide, identified by its CAS number 1148027-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a subject of intense research interest for its potential applications in drug discovery and development.

The molecular structure of N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group at the 3-position and a methanesulfonyl group at the 6-position of the tetrahydrobenzothiophene core introduces electrophilic centers that can participate in various chemical reactions. Additionally, the diphenylacetylamide moiety at the terminal position provides a hydrogen bond acceptor site, which can enhance interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds derived from benzothiophene scaffolds due to their demonstrated biological activity. Benzothiophenes are known for their role as pharmacophores in numerous therapeutic agents, including those used in the treatment of neurological disorders, cardiovascular diseases, and cancer. The specific substitution pattern in N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide is particularly noteworthy as it may confer enhanced binding affinity and selectivity towards certain biological receptors.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of the cyano group and the methanesulfonyl group necessitates careful selection of reagents and catalysts to minimize side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide has been explored in several preclinical studies. These studies have revealed promising activities against various biological targets, including enzymes and receptors implicated in disease pathways. The compound's ability to modulate these targets suggests its potential as a lead molecule for the development of novel therapeutic agents. For instance, its interaction with specific enzymes could lead to the inhibition of pathways involved in inflammation or cell proliferation.

The structural features of N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide, particularly the presence of both electrophilic and nucleophilic centers, makes it a versatile scaffold for further derivatization. Researchers have explored various strategies to modify this molecule by introducing additional functional groups or altering the substitution pattern on the benzothiophene core. Such modifications aim to enhance pharmacological potency while minimizing off-target effects.

In the context of drug discovery pipelines, N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide serves as a valuable intermediate for generating libraries of compounds for high-throughput screening. The ability to rapidly synthesize and evaluate derivatives allows for the identification of molecules with optimized pharmacokinetic properties and improved therapeutic efficacy. This approach aligns with contemporary trends in medicinal chemistry that emphasize rapid iteration and data-driven decision-making.

The computational modeling of N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2-diphenylacetamide has also been instrumental in understanding its interactions with biological targets. Molecular docking studies have provided insights into how different regions of the molecule interact with receptors or enzymes at an atomic level. These insights are crucial for designing next-generation compounds with enhanced binding affinity and selectivity.

The future prospects for N-(3-Cyano-6-methanesulfonyl-4,5,6,7-tetrahydro-benzothiophen - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- 0 y] ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ 11480 02 17--- 15---9--- is---promising---given---its---structural---complexity---and---functional---diversity .--The--compound's--potential--as--a--lead--molecule--for--the--development--of--novel--therapeutic--agents remains an active area of investigation . As research progresses , further insights into its pharmacological properties and synthetic pathways are expected to emerge , paving the way for new applications in medicine and biotechnology . p > article > response >